Cas no 89060-86-6 (Pyrido[3,2-g]quinoline-2,8-dicarboxylic acid)

Pyrido[3,2-g]quinoline-2,8-dicarboxylic acid structure
89060-86-6 structure
Product Name:Pyrido[3,2-g]quinoline-2,8-dicarboxylic acid
CAS No:89060-86-6
MF:C14H8N2O4
MW:268.224323272705
CID:613796
PubChem ID:13143645
Update Time:2025-04-19

Pyrido[3,2-g]quinoline-2,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,2-g]quinoline-2,8-dicarboxylic acid
    • LWOZEGJRDUVKMN-UHFFFAOYSA-N
    • 89060-86-6
    • DTXSID20521484
    • Pyrido [3,2-g]quinoline-2,8-dicarboxylic acid
    • SCHEMBL9220609
    • pyrido[3,2-g] quinoline-2,8-dicarboxylic acid
    • Inchi: 1S/C14H8N2O4/c17-13(18)9-3-1-7-5-8-2-4-10(14(19)20)16-12(8)6-11(7)15-9/h1-6H,(H,17,18)(H,19,20)
    • InChI Key: LWOZEGJRDUVKMN-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C2C=C3C=CC(C(=O)O)=NC3=CC2=N1)=O

Computed Properties

  • Exact Mass: 268.04840674g/mol
  • Monoisotopic Mass: 268.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 100Ų
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